2-(5-methyl-1H-1,2,4-triazol-3-yl)piperidine dihydrochloride
Overview
Description
“2-(5-methyl-1H-1,2,4-triazol-3-yl)piperidine dihydrochloride” is a chemical compound with the molecular formula C8H16Cl2N4. It has a molecular weight of 239.15 . This compound is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N4.2ClH/c1-6-10-8(12-11-6)7-4-2-3-5-9-7;;/h7,9H,2-5H2,1H3,(H,10,11,12);2*1H . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 239.15 and a molecular formula of C8H16Cl2N4 . Unfortunately, specific information such as boiling point and storage conditions are not available .Scientific Research Applications
Antagonist Activity
- 5-HT2 Antagonist : Compounds with 1,2,4-triazol-3-yl piperidine structures, including variations like 2-[2-[4-[bis(4-fluorophenyl)methylene]-piperidin-1-yl]ethyl]- 5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one, have shown potent 5-HT2 antagonist activity, surpassing ritanserin and displaying specificity towards 5-HT2 receptors without alpha 1 antagonist activity (Watanabe et al., 1992).
Antimicrobial Activities
- Potent Antimicrobial Effects : New 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives, including structures with piperidine, have been synthesized and demonstrated strong antimicrobial activity. A detailed structure-activity study was conducted to optimize their effects (Krolenko et al., 2016).
Muscarinic Activity
- Muscarinic Receptor Affinity : Arecoline bioisosteres, where the ester group is replaced by a 1,2,3-triazole-4-yl or a tetrazole-5-yl group including piperidine derivatives, were synthesized. They showed in vitro affinity and efficacy at muscarinic receptors, indicating potential as muscarinic agonists (Moltzen et al., 1994).
Antihypertensive Agents
- Antihypertensive Potential : 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines have been synthesized and evaluated for their potential as antihypertensive agents. They demonstrated significant activity in reducing blood pressure, suggesting a role as ganglionic blocking agents (Meyer et al., 1989).
Antifungal Activity
- Antifungal Efficacy : Novel 1,2,4-triazines with 1,2,3-triazole and piperidine rings have been developed, showing effective antifungal activity against a range of fungal species. Their structure-activity relationship was explored to understand their efficacy (Sangshetti & Shinde, 2010).
Anti-Diabetic Drugs
- Dipeptidyl Peptidase-4 Inhibition : Triazolo-pyridazine-6-yl-substituted piperazines have been synthesized and evaluated for their potential as anti-diabetic medications via Dipeptidyl peptidase-4 (DPP-4) inhibition. They demonstrated strong inhibition potential and insulinotropic activities, suggesting their role in diabetes treatment (Bindu et al., 2019).
Mechanism of Action
While the specific mechanism of action for “2-(5-methyl-1H-1,2,4-triazol-3-yl)piperidine dihydrochloride” is not available, similar compounds have shown promising anticancer activity. For example, novel 1,2,4-triazole derivatives have been evaluated as promising anticancer agents . Molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of the aromatase enzyme as a possible target .
Properties
IUPAC Name |
2-(5-methyl-1H-1,2,4-triazol-3-yl)piperidine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4.2ClH/c1-6-10-8(12-11-6)7-4-2-3-5-9-7;;/h7,9H,2-5H2,1H3,(H,10,11,12);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLGXRCIKIFRJMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2CCCCN2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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